Cas no 90610-14-3 (Propanoic acid,3-(2-pyridinylthio)-, methyl ester)
90610-14-3 structure
Product Name:Propanoic acid,3-(2-pyridinylthio)-, methyl ester
CAS No:90610-14-3
MF:C9H11NO2S
MW:197.2541410923
CID:798531
Update Time:2024-02-02
Propanoic acid,3-(2-pyridinylthio)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid,3-(2-pyridinylthio)-, methyl ester
- Propanoic acid, 3-(2-pyridinylthio)-, methyl ester (9CI)
- Propanoic acid, 3-(2-pyridinylthio)-, methyl ester
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- Inchi: 1S/C9H11NO2S/c1-12-9(11)5-7-13-8-4-2-3-6-10-8/h2-4,6H,5,7H2,1H3
- InChI Key: OIOCYRXPFGDXPG-UHFFFAOYSA-N
- SMILES: C(OC)(=O)CCSC1=NC=CC=C1
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: -0.5
Experimental Properties
- Density: 1.18±0.1 g/cm3(Predicted)
- Boiling Point: 315.2±22.0 °C(Predicted)
- pka: 2.68±0.19(Predicted)
Propanoic acid,3-(2-pyridinylthio)-, methyl ester Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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